Cas no 887406-39-5 (Hexatriacontyl Methanethiosulfonate)
887406-39-5 structure
Product Name:Hexatriacontyl Methanethiosulfonate
CAS No:887406-39-5
MF:C37H76O2S2
MW:617.128149986267
CID:827035
PubChem ID:4138275
Update Time:2025-04-19
Hexatriacontyl Methanethiosulfonate Chemical and Physical Properties
Names and Identifiers
-
- Hexatriacontyl Methanethiosulfonate
- 1-methylsulfonylsulfanylhexatriacontane
- 887406-39-5
- FT-0669195
- DTXSID40399783
-
- Inchi: 1S/C37H76O2S2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-40-41(2,38)39/h3-37H2,1-2H3
- InChI Key: AYGYFESGGGAWOZ-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 616.52900
- Monoisotopic Mass: 616.52867401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 41
- Rotatable Bond Count: 36
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.6
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Color/Form: NA
- Density: 0.9±0.1 g/cm3
- Boiling Point: 681.5±24.0 °C at 760 mmHg
- Flash Point: 275.6±27.3 °C
- PSA: 67.82000
- LogP: 15.04330
Hexatriacontyl Methanethiosulfonate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Hexatriacontyl Methanethiosulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H294775-5mg |
Hexatriacontyl Methanethiosulfonate |
887406-39-5 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | H294775-250mg |
Hexatriacontyl Methanethiosulfonate |
887406-39-5 | 250mg |
$1642.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-280774-5 mg |
Hexatriacontyl Methanethiosulfonate, |
887406-39-5 | 5mg |
¥2,858.00 | 2023-07-10 | ||
| TRC | H294775-500mg |
Hexatriacontyl Methanethiosulfonate |
887406-39-5 | 500mg |
$ 3000.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-280774-5mg |
Hexatriacontyl Methanethiosulfonate, |
887406-39-5 | 5mg |
¥2858.00 | 2023-09-05 |
Hexatriacontyl Methanethiosulfonate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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